Cas no 1428359-57-2 (N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide)

• Product Name: N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide
• CAS No: 1428359-57-2
• MF: C₁₅H₂₀N₂O₅S
• MW: 340.394702911377
• CID: 6540472
• Update Time: 2025-07-23

N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide
• N-[4-(2-methoxyphenoxy)but-2-ynyl]-2-[methyl(methylsulfonyl)amino]acetamide

• Inchi： 1S/C15H20N2O5S/c1-17(23(3,19)20)12-15(18)16-10-6-7-11-22-14-9-5-4-8-13(14)21-2/h4-5,8-9H,10-12H2,1-3H3,(H,16,18)
• InChI Key： HICXUIPKZIRRAG-UHFFFAOYSA-N
• SMILES： C(NCC#CCOC1=CC=CC=C1OC)(=O)CN(C)S(C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide

Comprehensive Overview of N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide (CAS No. 1428359-57-2)

N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide (CAS No. 1428359-57-2) is a synthetic organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, features a methoxyphenoxy group and a methanesulfonamido moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly intrigued by its acetylene linker and sulfonamide functional group, which may enhance its binding affinity to specific biological targets.

The compound's CAS No. 1428359-57-2 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its complex name reflects its intricate design, combining a but-2-yn-1-yl backbone with a N-methylmethanesulfonamido side chain. Such structural features are often explored in the context of kinase inhibitors and enzyme modulators, aligning with current trends in precision medicine and targeted therapies. Recent studies suggest potential utility in neurodegenerative disease research, a hot topic in 2024 due to the rising global prevalence of conditions like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide exemplifies advancements in click chemistry and bioorthogonal reactions. The inclusion of an alkyne group (but-2-yn-1-yl) enables efficient conjugation with azide-containing molecules, a technique widely adopted in proteomics and drug delivery systems. This property has sparked discussions in forums and publications about its role in antibody-drug conjugates (ADCs), a rapidly growing segment in oncology therapeutics.

Analytical characterization of CAS No. 1428359-57-2 typically involves high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to verify purity and structural integrity. Researchers emphasize the importance of stereochemical control during synthesis, as the spatial arrangement of its methoxyphenoxy and sulfonamido groups could significantly impact biological activity. These considerations resonate with the broader scientific community's focus on chiral drug development, a frequently searched topic in pharmaceutical SEO.

In computational drug design, N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide has been modeled for molecular docking simulations against various protein targets. Its sulfonamide group is particularly noteworthy, as similar structures have shown inhibitory effects on carbonic anhydrases—a class of enzymes implicated in glaucoma and cancer. Such intersections with high-profile medical conditions make this compound a recurring subject in PubMed queries and grant proposals.

Environmental and metabolic stability studies of CAS No. 1428359-57-2 are limited but crucial for understanding its ADME (Absorption, Distribution, Metabolism, Excretion) profile. The methoxy aromatic component may influence cytochrome P450 interactions, a key consideration in drug-drug interaction predictions. These aspects align with industry demands for predictive toxicology tools, a trending search term among pharmacologists and regulatory affairs specialists.

As the scientific community continues to explore N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide, its patent landscape reveals competitive activity in small-molecule therapeutics. The compound's structural novelty positions it within emerging discussions about allosteric modulators—a concept gaining traction in GPCR research. Such connections to cutting-edge topics enhance the visibility of related publications in algorithmic search results and academic databases.

Future research directions for CAS No. 1428359-57-2 may include optimization of its pharmacokinetic properties through rational design of analogs. The integration of artificial intelligence in cheminformatics could accelerate this process, addressing common user queries about AI-driven drug discovery. With proper attribution and non-proprietary exploration, this compound may contribute to open-source initiatives like Open Antibiotics or COVID Moonshot-style collaborative projects.